[(2-Bromophenyl)methyl](cyclopropylmethyl)amine

• Molecular Formula: C11H14BrN
• Molecular Weight: 240.14 g/mol
• IUPAC Name: N-[(2-bromophenyl)methyl]-1-cyclopropylmethanamine
• InChI: InChI=1S/C11H14BrN/c12-11-4-2-1-3-10(11)8-13-7-9-5-6-9/h1-4,9,13H,5-8H2
• InChI Key: BQDCPUKLGPSNBB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNCC2=CC=CC=C2Br

Description

[(2-Bromophenyl)methyl](cyclopropylmethyl)amine is a useful research compound. Its molecular formula is C11H14BrN and its molecular weight is 240.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

53 mg of sodium hydride in 3 ml of tetrahydrofuran are added to 300 mg of (2-bromobenzyl)cyclopropylamine in 2 ml of tetrahydrofuran with ice-cooling. 207 μl of iodomethane are subsequently added, and the mixture is heated at 600 for 1 h. The mixture is allowed to cool and poured onto 20 g of ice and 5 ml of 1N hydrochloric acid, washed 4 times with 10 ml of ethyl acetate each time, and the combined organic phases are dried over sodium sulfate. After filtration, the filtrate is evaporated to dryness.